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Compound of Interest

Compound Name: 3,5-Dibromo-4-ethylpyridine

Cat. No.: B174496 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific data on 3,5-Dibromo-4-ethylpyridine is exceptionally

limited. This guide provides the available information for the specified compound and, for

comparative purposes, includes data on the closely related analog, 3,5-Dibromo-4-

methylpyridine. This information should be used as a reference point, and it is crucial to note

that the properties of the methyl analog are not directly transferable to the ethyl derivative.

Core Chemical Properties
A comprehensive summary of the known and predicted chemical properties for 3,5-Dibromo-4-
ethylpyridine is presented below. Due to the scarcity of experimental data for the ethyl

derivative, some properties remain unavailable. For comparison, the corresponding data for

3,5-Dibromo-4-methylpyridine are included.

Table 1: Core Chemical Properties
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Property
3,5-Dibromo-4-
ethylpyridine

3,5-Dibromo-4-
methylpyridine

CAS Number 125419-80-9[1] 3430-23-7

Molecular Formula C₇H₇Br₂N C₆H₅Br₂N[2]

Molecular Weight 264.95 g/mol 250.92 g/mol [2]

Appearance Data Not Available
White to off-white crystalline

powder[3]

Melting Point Data Not Available 72-76 °C[3]

Boiling Point Data Not Available 243.0 ± 35.0 °C (Predicted)[2]

Density Data Not Available
1.911 ± 0.06 g/cm³ (Predicted)

[2]

Solubility Data Not Available
Soluble in ethanol, ether, and

chloroform[3]

Synthesis and Reactivity
Synthesis of 3,5-Dibromo-4-substituted Pyridines
While a specific, detailed experimental protocol for the synthesis of 3,5-Dibromo-4-
ethylpyridine was not found in the reviewed literature, the synthesis of the analogous 3,5-

Dibromo-4-methylpyridine can provide insights into a potential synthetic route. The synthesis of

such compounds often involves the bromination of a corresponding 4-substituted pyridine.

A general approach for the synthesis of 3,5-dihalo-4-alkylpyridines may involve the lithiation of

3,5-dibromopyridine followed by reaction with an appropriate electrophile (e.g., ethyl iodide for

the target compound).

General Synthetic Workflow:
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Generic Synthesis of 3,5-Dibromo-4-alkylpyridines

3,5-Dibromopyridine

Lithiation
(e.g., LDA, n-BuLi)

Reaction with
Alkyl Halide (R-X)

3,5-Dibromo-4-alkylpyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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